Cas no 35850-13-6 (Prosta-5,13-dien-1-oicacid, 9,11-dihydroxy-15-oxo-, (5Z,9a,11a,13E)-)

• Product Name: Prosta-5,13-dien-1-oicacid, 9,11-dihydroxy-15-oxo-, (5Z,9a,11a,13E)-
• CAS No: 35850-13-6
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• MDL: MFCD00135245
• CID: 310058
• PubChem ID: 5280887
• Update Time: 2025-04-19

Prosta-5,13-dien-1-oicacid, 9,11-dihydroxy-15-oxo-, (5Z,9a,11a,13E)- Chemical and Physical Properties

Names and Identifiers

• Prosta-5,13-dien-1-oicacid, 9,11-dihydroxy-15-oxo-, (5Z,9a,11a,13E)-
• 15-KETO PROSTAGLANDIN F2ALPHA
• 15-keto Prostaglandin F2α
• 15-keto Prostaglandin F2α Lipid Maps MS Standard
• 15-Keto PGF2a
• 15-ketoprostaglandin F2A
• 15-Ketoprostaglandinef2alpha
• 15-oxo-prostaglandin F2alpha
• 9ALPHA,11ALPHA-DIHYDROXY-15-OXO-PROSTA-5Z,13E-DIEN-1-OIC ACID
• 15-Keto-prostaglandin F2 alpha
• (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E)-3-oxooct-1-enyl]cyclopentyl]hept-5-enoic acid
• 15-keto Prostaglandin F2??
• NCGC00161287-01
• AKOS040756160
• 35850-13-6
• HY-113246
• DTXSID801317581
• BML1-F12
• 15-keto Prostaglandin F2alpha Lipid Maps(R) MS Standard
• LMFA03010026
• CHEBI:28442
• (5Z,13E)-9alpha,11alpha-dihydroxy-15-oxoprosta-5,13-dien-1-oic acid
• 15-oxoprostaglandin F2alpha
• 15k-PGF2a
• (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(Z)-3-oxooct-1-enyl]cyclopentyl]hept-5-enoic acid
• 15-keto-Prostaglandin F2.alpha.
• 15-keto-prostaglandin F2a
• HMS3648F08
• Q27103699
• SR-01000946495-1
• 9.alpha.,11.alpha.-Dihydroxy-15-oxo-prosta-5Z,13E-dien-1-oic acid
• 15-keto PGF2alpha
• 9S,11R-dihydroxy-15-oxo-5Z,13E-prostadienoic acid
• SR-01000946495
• 15-Keto-PGF2alpha
• 15-Ketoprostaglandin F2alpha
• C05960
• PD020574
• 15-Keto-PGF2a
• Prosta-5,13-dien-1-oic acid, 9,11-dihydroxy-15-oxo-, (5Z,9alpha,11alpha,13E)-
• SCHEMBL11844030
• 15-Keto-prostaglandin F2alpha
• 15-Oxo PGF-2alpha
• 9S,11R-dihydroxy-15-oxo-5Z,13E-prostadienoate
• 15-Keto-PGF2I+/-
• G91412

• MDL： MFCD00135245
• Inchi： 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,16-19,22-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t16-,17-,18+,19-/m1/s1
• InChI Key： LOLJEILMPWPILA-AMFHKTBMSA-N
• SMILES： O[C@H]1C[C@H]([C@H](/C=C/C(CCCCC)=O)[C@H]1C/C=C\CCCC(=O)O)O

Computed Properties

• Exact Mass: 352.22500
• Monoisotopic Mass: 352.22497412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83000
• LogP: 3.25110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds